Cas no 2227847-70-1 (rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227847-70-1
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 6012227
• PubChem ID: 165533491
• Update Time: 2025-06-11

rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid
• 2227847-70-1
• EN300-1296313

• Inchi： 1S/C10H8BrNO4/c11-5-1-2-6(9(3-5)12(15)16)7-4-8(7)10(13)14/h1-3,7-8H,4H2,(H,13,14)/t7-,8+/m0/s1
• InChI Key： RECBPCXUMGWVMG-JGVFFNPUSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 284.96367g/mol
• Monoisotopic Mass: 284.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227847-70-1)

The compound rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227847-70-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and nitrophenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and ligands for drug discovery, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral cyclopropane derivatives?" This compound addresses this query directly, as its stereochemistry (1R,2R configuration) is critical for interactions with biological targets. The presence of a bromo substituent and nitro group further enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. Such properties are highly relevant to researchers exploring fragment-based drug design or covalent inhibitors—topics frequently discussed in recent scientific literature.

From a synthetic chemistry perspective, the rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid serves as a versatile building block. Its carboxylic acid functionality allows for easy derivatization into esters, amides, or other conjugates, which is a common requirement in high-throughput screening libraries. Laboratories focusing on medicinal chemistry optimization often prioritize such compounds to accelerate lead compound identification. The compound’s CAS No. 2227847-70-1 is increasingly cited in patents related to kinase inhibitors and GPCR modulators, reflecting its industrial importance.

Another trending topic in chemical research is "green chemistry approaches for heterocyclic synthesis." While this compound itself is synthesized via traditional methods, its structural motifs inspire innovations in catalysis and atom-economical reactions. For instance, the cyclopropane ring strain can be leveraged in ring-opening polymerizations or photochemical transformations—areas gaining traction in material science. This dual applicability in life sciences and advanced materials makes CAS No. 2227847-70-1 a cross-disciplinary asset.

Analytical characterization of rac-(1R,2R)-2-(4-bromo-2-nitrophenyl)cyclopropane-1-carboxylic acid typically involves HPLC chiral separation to resolve its enantiomers, a technique frequently searched by quality control professionals. The nitro group’s UV activity facilitates detection, while the bromine atom enables halogen-specific spectroscopic methods like X-ray crystallography. These attributes align with the growing demand for analytical method development tutorials in online forums.

In conclusion, the scientific community values this compound for its structural complexity and functional diversity. As interest grows in chiral auxiliaries and bioisosteres, CAS No. 2227847-70-1 exemplifies how targeted molecular design can address both fundamental and applied research challenges. Its integration into AI-driven drug discovery platforms further underscores its relevance in modern chemistry workflows.